Cas no 60569-00-8 (naphtho[2,1-b]thiophene-1-ol)

naphtho[2,1-b]thiophene-1-ol structure
naphtho[2,1-b]thiophene-1-ol structure
Product Name:naphtho[2,1-b]thiophene-1-ol
CAS No:60569-00-8
MF:C12H8OS
MW:200.256321907043
CID:952413
PubChem ID:108967
Update Time:2025-04-19

naphtho[2,1-b]thiophene-1-ol Chemical and Physical Properties

Names and Identifiers

    • naphtho[2,1-b]thiophene-1-ol
    • Naphtho(2,1-b)thiophene-1-ol
    • benzo[e][1]benzothiol-1-ol
    • 7S26URD97L
    • DTXSID60209370
    • 60569-00-8
    • DB-320908
    • NS00055100
    • BNJIPQODGVBLQG-UHFFFAOYSA-N
    • UNII-7S26URD97L
    • EINECS 262-305-7
    • Inchi: 1S/C12H8OS/c13-10-7-14-11-6-5-8-3-1-2-4-9(8)12(10)11/h1-7,13H
    • InChI Key: BNJIPQODGVBLQG-UHFFFAOYSA-N
    • SMILES: S1C=C(C2=C1C=CC1C=CC=CC2=1)O

Computed Properties

  • Exact Mass: 200.02964
  • Monoisotopic Mass: 200.029586
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.5
  • XLogP3: 3.8

Experimental Properties

  • Density: 1.375
  • Boiling Point: 411°C at 760 mmHg
  • Flash Point: 202.4°C
  • Refractive Index: 1.799
  • PSA: 20.23
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